Cas no 2171815-99-7 ({1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine)
{1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine
- EN300-1282453
- {1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine
- 2171815-99-7
-
- Inchi: 1S/C8H12ClN3S/c9-8-7(13-5-11-8)4-12-2-1-6(12)3-10/h5-6H,1-4,10H2
- InChI Key: CGWTWTVAQWCDFB-UHFFFAOYSA-N
- SMILES: ClC1=C(CN2CCC2CN)SC=N1
Computed Properties
- Exact Mass: 217.0440463g/mol
- Monoisotopic Mass: 217.0440463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.4Ų
{1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1282453-1.0g |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1282453-50mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 50mg |
$1068.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-100mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 100mg |
$1119.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-250mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 250mg |
$1170.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-500mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 500mg |
$1221.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-1000mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 1000mg |
$1272.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-2500mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 2500mg |
$2492.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-5000mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 5000mg |
$3687.0 | 2023-10-01 | ||
| Enamine | EN300-1282453-10000mg |
{1-[(4-chloro-1,3-thiazol-5-yl)methyl]azetidin-2-yl}methanamine |
2171815-99-7 | 10000mg |
$5467.0 | 2023-10-01 |
{1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine
Comprehensive Overview of {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171815-99-7)
The compound {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171815-99-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound features a thiazole ring substituted with a chlorine atom at the 4-position, which is linked to an azetidine scaffold via a methylene bridge. The presence of the methanamine group further enhances its potential for diverse chemical modifications, making it a valuable intermediate in drug discovery and development.
One of the most intriguing aspects of {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine is its potential application in the design of novel small-molecule therapeutics. The thiazole moiety is a common pharmacophore found in many FDA-approved drugs, known for its ability to modulate biological targets such as enzymes and receptors. Researchers are particularly interested in exploring its role in addressing unmet medical needs, including neurodegenerative diseases, infectious diseases, and cancer.
In recent years, the demand for heterocyclic compounds like {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine has surged due to their versatility in drug design. The compound's unique structure allows for the development of selective inhibitors and allosteric modulators, which are highly sought after in the pharmaceutical industry. Additionally, its potential as a bioisostere for other functional groups makes it a valuable tool for optimizing drug-like properties such as solubility, metabolic stability, and bioavailability.
The synthesis of {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine involves multi-step organic reactions, including the construction of the azetidine ring and the introduction of the thiazole moiety. Advances in green chemistry and catalytic methods have significantly improved the efficiency and sustainability of its production, aligning with the growing emphasis on environmentally friendly processes in the chemical industry.
From a commercial perspective, {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine is available through specialized chemical suppliers and custom synthesis providers. Its CAS number, 2171815-99-7, serves as a unique identifier for procurement and regulatory compliance. Researchers and pharmaceutical companies often seek this compound for high-throughput screening and structure-activity relationship (SAR) studies, highlighting its importance in modern drug discovery pipelines.
Looking ahead, the exploration of {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine is expected to expand into new therapeutic areas. With the rise of precision medicine and personalized therapies, this compound could play a pivotal role in the development of targeted treatments tailored to individual patient needs. Its compatibility with combinatorial chemistry and fragment-based drug design further underscores its potential in addressing complex biological challenges.
In conclusion, {1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171815-99-7) represents a promising scaffold in medicinal chemistry, offering numerous opportunities for innovation in drug development. Its unique structural features, combined with its applicability across diverse therapeutic areas, make it a compound of significant interest to researchers and industry professionals alike.
2171815-99-7 ({1-(4-chloro-1,3-thiazol-5-yl)methylazetidin-2-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)